12-Deoxyerythromycin 9-Oxime
12-Deoxyerythromycin 9-Oxime
Brand Name:
Vulcanchem
CAS No.:
53274-43-4
VCID:
VC0053414
InChI:
InChI=1S/C37H68N2O12/c1-14-26-20(4)29(40)21(5)28(38-45)18(2)16-36(9,44)33(51-35-30(41)25(39(11)12)15-19(3)47-35)22(6)31(23(7)34(43)49-26)50-27-17-37(10,46-13)32(42)24(8)48-27/h18-27,29-33,35,40-42,44-45H,14-17H2,1-13H3/t18-,19?,20+,21+,22+,23-,24?,25?,26-,27?,29+,30?,31+,32?,33-,35?,36-,37?/m1/s1
SMILES:
CCC1C(C(C(C(=NO)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)C
Molecular Formula:
C37H68N2O12
Molecular Weight:
732.953
12-Deoxyerythromycin 9-Oxime
CAS No.: 53274-43-4
Reference Standards
VCID: VC0053414
Molecular Formula: C37H68N2O12
Molecular Weight: 732.953
CAS No. | 53274-43-4 |
---|---|
Product Name | 12-Deoxyerythromycin 9-Oxime |
Molecular Formula | C37H68N2O12 |
Molecular Weight | 732.953 |
IUPAC Name | (3R,4S,5S,6R,7R,9R,11S,12R,13R,14R)-6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12-dihydroxy-10-hydroxyimino-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one |
Standard InChI | InChI=1S/C37H68N2O12/c1-14-26-20(4)29(40)21(5)28(38-45)18(2)16-36(9,44)33(51-35-30(41)25(39(11)12)15-19(3)47-35)22(6)31(23(7)34(43)49-26)50-27-17-37(10,46-13)32(42)24(8)48-27/h18-27,29-33,35,40-42,44-45H,14-17H2,1-13H3/t18-,19?,20+,21+,22+,23-,24?,25?,26-,27?,29+,30?,31+,32?,33-,35?,36-,37?/m1/s1 |
Standard InChIKey | QYBHRDHXPFVHKB-NXYLRWGZSA-N |
SMILES | CCC1C(C(C(C(=NO)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)C |
Synonyms | Erythromycin B 9-oxime; Erythromycin B oxime |
Last Modified | Aug 20 2021 |
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